1,2,4-trimethyl-1H-pyrrole-3-carbaldehyde
Overview
Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1,2,4-Trimethyl-1H-pyrrole-3-carbaldehyde: is utilized in the synthesis of various heterocyclic compounds. For instance, it’s involved in the one-pot green synthesis of novel pyrrole-conjugated pyrazoloquinoline derivatives . These compounds are significant due to their pharmacological activities, including anticancer, antimalarial, antiviral, and anti-inflammatory properties .
Drug Discovery
The pyrrole moiety is a fundamental building block in drug design and development due to its versatility, selectivity, and biocompatibility. Pyrrole derivatives, including those derived from 1,2,4-trimethyl-1H-pyrrole-3-carbaldehyde, are used in creating biologically active molecules with high therapeutic value .
Material Science
In material science, pyrrole derivatives play a role in the development of new materials. Their unique chemical properties allow for applications in creating conductive polymers, sensors, and other advanced materials .
Catalysis
Pyrrole compounds are also explored in catalysis. They can act as ligands or catalysts themselves in various chemical reactions, contributing to more efficient and environmentally friendly processes .
Green Chemistry
The compound is instrumental in green chemistry initiatives. It’s used in synthetic methods that minimize the use of hazardous substances and promote safer, sustainable, and eco-friendly chemical processes .
Pharmacological Research
Pyrrole derivatives, including those synthesized from 1,2,4-trimethyl-1H-pyrrole-3-carbaldehyde, are ever-present in pharmacological research. They are found in therapeutically active compounds such as fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, antitumor agents, and more .
properties
IUPAC Name |
1,2,4-trimethylpyrrole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c1-6-4-9(3)7(2)8(6)5-10/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGIDDWMPJPUIRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=C1C=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,4-trimethyl-1H-pyrrole-3-carbaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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